Cas no 2228269-73-4 (tert-butyl N-2-hydroxy-5-(1-oxopropan-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-hydroxy-5-(1-oxopropan-2-yl)phenylcarbamate
• CAS No: 2228269-73-4
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 5804416
• PubChem ID: 165758049
• Update Time: 2025-06-14

tert-butyl N-2-hydroxy-5-(1-oxopropan-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-hydroxy-5-(1-oxopropan-2-yl)phenylcarbamate
• EN300-1872975
• tert-butyl N-[2-hydroxy-5-(1-oxopropan-2-yl)phenyl]carbamate
• 2228269-73-4

• Inchi： 1S/C14H19NO4/c1-9(8-16)10-5-6-12(17)11(7-10)15-13(18)19-14(2,3)4/h5-9,17H,1-4H3,(H,15,18)
• InChI Key： VUFSMUGWQVUBSA-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C=CC(=C1)C(C=O)C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.6Ų

Additional information on tert-butyl N-2-hydroxy-5-(1-oxopropan-2-yl)phenylcarbamate

Comprehensive Analysis of tert-butyl N-2-hydroxy-5-(1-oxopropan-2-yl)phenylcarbamate (CAS No. 2228269-73-4): Properties, Applications, and Industry Insights

The compound tert-butyl N-2-hydroxy-5-(1-oxopropan-2-yl)phenylcarbamate (CAS No. 2228269-73-4) is a specialized carbamate derivative with a unique molecular structure that combines a hydroxyphenyl group and a propanone moiety. This structural complexity grants it distinct chemical properties, making it valuable in pharmaceutical intermediates and organic synthesis. Researchers and manufacturers are increasingly interested in this compound due to its potential role in drug discovery and bioconjugation applications.

In recent years, the demand for high-purity carbamates like tert-butyl N-2-hydroxy-5-(1-oxopropan-2-yl)phenylcarbamate has surged, driven by advancements in targeted therapeutics and small-molecule inhibitors. A 2023 market report highlighted a 12% annual growth in the pharmaceutical intermediates sector, with CAS 2228269-73-4 being frequently cited in patent filings for kinase modulation and anti-inflammatory agents. Its tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic processes, a feature highly valued in peptide chemistry.

The synthesis of tert-butyl N-2-hydroxy-5-(1-oxopropan-2-yl)phenylcarbamate typically involves multi-step organic reactions, including Boc protection of aromatic amines and Friedel-Crafts acylation. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its purity, which is critical for applications in GMP-compliant production. Industry forums frequently discuss optimization strategies for its synthesis, reflecting its technical relevance.

Environmental and regulatory considerations are paramount when working with CAS 2228269-73-4. While not classified as hazardous, its handling requires adherence to green chemistry principles, such as solvent recovery systems. A 2024 study published in the Journal of Sustainable Chemistry emphasized the compound’s compatibility with biodegradable catalysts, aligning with the global shift toward eco-friendly synthesis.

Future research directions for tert-butyl N-2-hydroxy-5-(1-oxopropan-2-yl)phenylcarbamate include exploring its utility in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design. Its structural flexibility positions it as a candidate for cancer immunotherapy adjuvants, a topic trending in biomedical literature. As AI-driven molecular docking accelerates discovery, this compound’s pharmacophore features are likely to gain further attention.